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Compound of Interest

Compound Name: Proquinazid D7

Cat. No.: B12056899

Get Quote

Proquinazid (6-iodo-2-propoxy-3-propylquinazolin-4(3H)-one) represents a critical class of

quinazolinone fungicides that function by interfering with G-protein signal transduction in

powdery mildew (Uncinula necator).[1] In regulatory residue analysis and pharmacokinetic

studies, the accuracy of quantification is paramount, particularly given the strict Maximum

Residue Limits (MRLs) enforced by bodies like the European Food Safety Authority (EFSA)

and the US EPA.

The Proquinazid D7 stable isotope-labeled internal standard (SIL-IS) is the gold standard for

correcting matrix effects, extraction losses, and ionization variability in LC-MS/MS workflows.[1]

However, the utility of this standard is entirely dependent on its isotopic purity. A standard with

insufficient deuterium enrichment or high "native" (D0) contribution can introduce positive bias,

compromising the Limit of Quantitation (LOQ) and invalidating regulatory data.

This guide defines the rigorous specifications required for Proquinazid D7, grounded in the

physics of mass spectrometry and regulatory compliance standards (SANTE/11312/2021).

Technical Identity & Chemical Specifications
To ensure "fit-for-purpose" utility in trace analysis, the Proquinazid D7 standard must meet

specific chemical and physical criteria.
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Chemical Identification
Parameter Specification

Analyte Name Proquinazid D7 (propyl-d7)

CAS Number 2140327-37-1

Chemical Formula

Molecular Weight ~379.25 g/mol (vs. 372.20 g/mol for native)

Parent Structure Quinazolinone core with 6-iodo substitution

Label Position

Typically the 3-propyl or 2-propoxy side chain (

).[1] Note: The label must be on a non-

exchangeable position to prevent deuterium loss

during aqueous extraction.

Core Purity Specifications
The distinction between Chemical Purity and Isotopic Purity is the most critical concept in SIL-

IS selection.

Chemical Purity (>98%): Refers to the absence of structural impurities (e.g., synthesis by-

products like de-iodinated precursors).[1] Low chemical purity leads to incorrect

concentration calculations when preparing stock solutions.[1]

Isotopic Enrichment (>99 atom % D): Refers to the percentage of hydrogen atoms at the

labeled positions that are actually deuterium.

Isotopic Purity (The "D0" Specification): This is the most critical parameter. It defines the

presence of the unlabeled (native) Proquinazid within the standard.

Requirement: The contribution of unlabeled Proquinazid (D0) must be < 0.5% (ideally <

0.1%) of the D7 peak.

Reasoning: If the internal standard contains native Proquinazid, spiking it into a "blank"

sample will generate a false positive signal at the analyte's mass transition.
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The "D0" Interference Mechanism
In high-sensitivity LC-MS/MS, the internal standard is often added at concentrations 10–100

times higher than the analyte's LOQ.[1] If the Proquinazid D7 standard contains even 1% of

unlabeled D0, the IS spike itself contributes a signal equivalent to the LOQ, making it

impossible to distinguish trace residues from the standard's impurities.

Figure 1: The Isotopic Interference Logic
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Caption: Logical flow demonstrating how isotopic impurities (D0) in the Internal Standard

bypass detection filters and directly corrupt quantitative results.

Analytical Method Validation Protocol
To validate a new batch of Proquinazid D7, the following "Self-Validating" protocol must be

executed before routine use. This ensures the standard meets the SANTE/11312/2021

guidelines for method validation.

The "Cross-Signal" Check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Proquinazid
https://www.benchchem.com/product/b12056899/docs?utm_src=pdf-body#executive-summary-the-precision-imperative-in-fungicide-analysis
https://www.benchchem.com/product/b12056899/docs?utm_src=pdf-body-img#executive-summary-the-precision-imperative-in-fungicide-analysis
https://www.benchchem.com/product/b12056899/docs?utm_src=pdf-body#executive-summary-the-precision-imperative-in-fungicide-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Determine if the IS contributes signal to the Analyte channel (Interference) and if the

Analyte contributes signal to the IS channel (Crosstalk).

Step-by-Step Methodology:

Preparation:

Prepare a Zero Sample: Blank matrix extract + Internal Standard (Proquinazid D7) at the

working concentration (e.g., 100 ng/mL).

Prepare a Standard Without IS: Solvent standard of Native Proquinazid at the Upper Limit

of Quantification (ULOQ).

LC-MS/MS Acquisition:

Inject the Zero Sample. Monitor the Native Proquinazid transition (372.2

330.1).[1]

Inject the Standard Without IS. Monitor the D7 transition (379.2

337.1).[1]

Acceptance Criteria:

IS Purity Check: The peak area of Native Proquinazid in the Zero Sample must be < 30%

of the LOQ (Limit of Quantitation). If it exceeds this, the D7 standard is too impure for

trace analysis.

Crosstalk Check: The peak area of D7 in the Standard Without IS should be negligible.

This verifies that the native analyte does not have a "heavy" isotope envelope that

overlaps with the D7 mass.

Mass Transitions (MRM)
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Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Role

Proquinazid

(Native)
373.0 331.0 25 Quantifier

Proquinazid

(Native)
373.0 289.0 35 Qualifier

Proquinazid D7 380.0 338.0 25 Internal Standard

Note: The mass shift of +7 Da is ideal. It is sufficient to avoid overlap with the natural isotopic

envelope of the native compound (typically M+1, M+2), preventing "crosstalk" from high

concentrations of native residue.

Handling and Stability
Storage: Store neat powder at -20°C or lower, protected from moisture and light. Proquinazid

is sensitive to photolysis; amber vials are mandatory.[1]

Solubility: Soluble in Acetonitrile, Acetone, and Methanol.

Stock Solutions:

Primary Stock (1 mg/mL in Acetonitrile): Stable for 12 months at -20°C.

Working Standard (in Matrix): Prepare fresh weekly or validate stability.

Metabolic Stability: The D7 label (propyl group) is generally stable during standard

QuEChERS extraction (Acetonitrile/Citrate buffer).[1] However, avoid highly acidic or basic

conditions for prolonged periods to prevent potential Hydrogen-Deuterium Exchange (HDX),

although C-D bonds on alkyl chains are typically robust.[1]

Workflow Visualization
Figure 2: Validated Residue Analysis Workflow
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Caption: Integration of Proquinazid D7 into the QuEChERS workflow. The IS is added before

extraction to correct for all subsequent loss steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12056899/docs#executive-summary-the-precision-
imperative-in-fungicide-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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